Cas no 2060021-16-9 (3-1-(5-chloro-2-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(5-chloro-2-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060021-16-9
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• MDL: MFCD30487692
• CID: 5212383
• PubChem ID: 137702586
• Update Time: 2025-05-21

3-1-(5-chloro-2-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, 1-(5-chloro-2-fluorophenyl)-β,2-dioxo-
• 3-1-(5-chloro-2-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487692
• Inchi： 1S/C14H12ClFN2O2/c15-9-3-4-11(16)12(8-9)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChI Key： YSFLIVVIJNRYHQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C=C(Cl)C=CC=1F)C(=O)CC#N

Additional information on 3-1-(5-chloro-2-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

Compound CAS No. 2060021-16-9: 3-[1-(5-Chloro-2-fluorophenyl)-2-Oxopiperidin-3-Yl]-3-Oxopropanenitrile

The compound with CAS No. 2060021-16-9, known as 3-[1-(5-Chloro-2-fluorophenyl)-2-Oxopiperidin-3-Yl]-3-Oxopropanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a 5-chloro-2-fluorophenyl group and a ketone functionality, as well as a nitrile group attached to a ketone-containing propane moiety. These structural elements contribute to its potential biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of piperidine derivatives in the design of bioactive molecules. The piperidine ring, a six-membered cyclic amine, is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, which are crucial for molecular recognition and binding to biological targets. In the case of CAS No. 2060021-16-9, the substitution pattern on the piperidine ring—specifically, the presence of a 5-chloro-2-fluorophenyl group—plays a significant role in modulating the compound's pharmacokinetic properties and bioavailability. The chlorine and fluorine atoms introduce electron-withdrawing effects, which can enhance the stability of the molecule and influence its interaction with cellular membranes.

The nitrile group in CAS No. 2060021-16-9 is another key feature that contributes to its chemical reactivity and potential therapeutic applications. Nitriles are versatile functional groups that can undergo various transformations, making them valuable in organic synthesis. In this compound, the nitrile group is part of a 3-keto-propane moiety, which adds to the molecule's complexity and potential for engaging in multiple binding modes with target proteins. This structural diversity is particularly advantageous in drug design, where molecules with multiple interaction points are often more effective at modulating biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of CAS No. 2060021-16_9 to various protein targets with high accuracy. For instance, molecular docking studies have revealed that this compound has strong binding interactions with certain kinases and proteases, suggesting its potential as an inhibitor of these enzymes. Such inhibitors are valuable in the treatment of diseases such as cancer, where enzyme activity plays a critical role in disease progression.

In addition to its enzymatic targets, CAS No. 2060021_16_9 has also been investigated for its ability to penetrate cellular membranes and localize within specific subcellular compartments. This property is essential for drugs targeting intracellular pathogens or cellular processes. Preclinical studies have demonstrated that this compound exhibits good solubility in physiological buffers and displays minimal toxicity at therapeutic concentrations, making it a promising candidate for further development.

The synthesis of CAS No. 206_ _ _ _ _ _ _ _ _ _ _ _